[1-(5-hydroxyhexyl)-1H-indol-3-yl]-1-naphthalenyl-methanone
[1-(5-hydroxyhexyl)-1H-indol-3-yl]-1-naphthalenyl-methanone
JWH 019 is a cannabimimetic indole that shows a high-affinity for both the central cannabinoid (CB1) (Ki = 9.8 nM) and the peripheral cannabinoid (CB2) (Ki = 5.6 nM) receptors. JWH 019 N-(5-hydroxyhexyl) metabolite is an expected urinary metabolite of JWH 019 that should be detectable both in serum and urine based on studies of the metabolism of the structurally similar compound, JWH 018. The physiological and toxicological properties of this compound have not been tested. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1435934-47-6
VCID:
VC0158888
InChI:
InChI=1S/C25H25NO2/c1-18(27)9-6-7-16-26-17-23(21-13-4-5-15-24(21)26)25(28)22-14-8-11-19-10-2-3-12-20(19)22/h2-5,8,10-15,17-18,27H,6-7,9,16H2,1H3
SMILES:
CC(CCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)O
Molecular Formula:
C25H25NO2
Molecular Weight:
371.5 g/mol
[1-(5-hydroxyhexyl)-1H-indol-3-yl]-1-naphthalenyl-methanone
CAS No.: 1435934-47-6
Cat. No.: VC0158888
Molecular Formula: C25H25NO2
Molecular Weight: 371.5 g/mol
* For research use only. Not for human or veterinary use.
![[1-(5-hydroxyhexyl)-1H-indol-3-yl]-1-naphthalenyl-methanone - 1435934-47-6](/images/no_structure.jpg)
Specification
| Description | JWH 019 is a cannabimimetic indole that shows a high-affinity for both the central cannabinoid (CB1) (Ki = 9.8 nM) and the peripheral cannabinoid (CB2) (Ki = 5.6 nM) receptors. JWH 019 N-(5-hydroxyhexyl) metabolite is an expected urinary metabolite of JWH 019 that should be detectable both in serum and urine based on studies of the metabolism of the structurally similar compound, JWH 018. The physiological and toxicological properties of this compound have not been tested. This product is intended for forensic and research applications. |
|---|---|
| CAS No. | 1435934-47-6 |
| Molecular Formula | C25H25NO2 |
| Molecular Weight | 371.5 g/mol |
| IUPAC Name | [1-(5-hydroxyhexyl)indol-3-yl]-naphthalen-1-ylmethanone |
| Standard InChI | InChI=1S/C25H25NO2/c1-18(27)9-6-7-16-26-17-23(21-13-4-5-15-24(21)26)25(28)22-14-8-11-19-10-2-3-12-20(19)22/h2-5,8,10-15,17-18,27H,6-7,9,16H2,1H3 |
| Standard InChI Key | OMWLYFDUQMJPOS-UHFFFAOYSA-N |
| SMILES | CC(CCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)O |
| Canonical SMILES | CC(CCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)O |
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